Cas no 1187-04-8 (4-Methylheptane-3,5-dione)

• Product Name: 4-Methylheptane-3,5-dione
• CAS No: 1187-04-8
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD24687934
• CID: 205655
• PubChem ID: 3013982
• Update Time: 2025-04-19

4-Methylheptane-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 3,5-Heptanedione,4-methyl-
• 4-methylheptane-3,5-dione
• NULL
• 4-Methyl-3,5-heptanedione
• 3,5-Heptanedione, 4-methyl-
• FIJLPSJMPXGRJL-UHFFFAOYSA-N
• 4-methyl-3,5-heptandione
• LMFA12000241
• AS-75953
• 1187-04-8
• CHEBI:180304
• DTXSID60152211
• SCHEMBL2546877
• AKOS028108729
• A11220
• DTXCID6074702
• 4-Methylheptane-3,5-dione

• MDL： MFCD24687934
• Inchi： 1S/C8H14O2/c1-4-7(9)6(3)8(10)5-2/h6H,4-5H2,1-3H3
• InChI Key： FIJLPSJMPXGRJL-UHFFFAOYSA-N
• SMILES： O=C(CC)C(C)C(CC)=O

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 1.3

Experimental Properties

• PSA: 34.14